
D-Gluco-2-heptulose CAS number 5349-37-1
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Gluco-2-heptulose

Cat. No.: B1606216 Get Quote

D-Gluco-2-heptulose: An In-Depth Technical
Guide
CAS Number: 5349-37-1

Molecular Formula: C₇H₁₄O₇

Molecular Weight: 210.18 g/mol [1]

This technical guide provides a comprehensive overview of the available scientific and

technical information regarding D-Gluco-2-heptulose, a seven-carbon monosaccharide. This

document is intended for researchers, scientists, and drug development professionals,

summarizing its chemical properties, and exploring the limitedly documented biological context

and analytical methodologies.

Physicochemical Properties
D-Gluco-2-heptulose, also known as D-glucoheptulose, is a ketoheptose. Its structure and

basic properties have been characterized, although extensive experimental data remains

limited in publicly accessible literature. A summary of its key physicochemical properties is

presented in Table 1.
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Property Value Source

CAS Number 5349-37-1 [1]

Molecular Formula C₇H₁₄O₇ [1]

Molecular Weight 210.18 g/mol [1]

IUPAC Name
(3R,4S,5R,6R)-1,3,4,5,6,7-

hexahydroxyheptan-2-one
[1]

Synonyms
D-glucoheptulose, D-gluco-2-

heptulose
[1]

Predicted Melting Point 144 °C

Predicted Boiling Point 628.0±55.0 °C

Predicted Density 1.645±0.06 g/cm³

Predicted pKa 11.86±0.20

Table 1: Physicochemical Properties of D-Gluco-2-heptulose. Predicted values are based on

computational models and may not reflect experimental values.

Synthesis of D-Gluco-2-heptulose
Detailed, peer-reviewed experimental protocols for the specific synthesis of D-Gluco-2-
heptulose are not readily available in the scientific literature. However, general methodologies

for the synthesis of heptoses from hexoses, such as the Kiliani-Fischer synthesis, provide a

theoretical framework.

One patented method describes a process for producing L-glucose or D-gulose from D-

glucose, which involves the formation of a heptose intermediate through the Kiliani reaction[2].

This reaction extends the carbon chain of an aldose by one carbon atom. While not a direct

protocol for D-Gluco-2-heptulose, it suggests a plausible synthetic strategy starting from D-

glucose.

Conceptual Experimental Workflow: Kiliani Synthesis of
a Heptose from D-Glucose
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The following diagram illustrates the conceptual workflow for the chain elongation of D-glucose

to a heptose via the Kiliani synthesis. This is a generalized representation and would require

significant optimization and characterization to yield D-Gluco-2-heptulose specifically.

D-Glucose Cyanohydrin IntermediateHCN Heptonic AcidHydrolysis HeptonolactoneLactonization HeptoseReduction (Na-Hg)

Click to download full resolution via product page

Figure 1: Conceptual workflow of the Kiliani synthesis for heptose production from D-glucose.

This diagram outlines the general chemical transformations involved in elongating the carbon

chain of D-glucose.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of information regarding the specific biological activities,

metabolic fate, and involvement in signaling pathways of D-Gluco-2-heptulose.

Studies on other heptoses offer some context. For instance, D-mannoheptulose has been

investigated for its effects on glucose metabolism and insulin secretion, where it acts as an

inhibitor of hexokinase[3][4]. Another study explored the impact of D-mannoheptose and D-

glycero-D-gulo-heptose on these processes[3]. These findings suggest that seven-carbon

sugars can interact with key metabolic enzymes, but direct evidence for D-Gluco-2-heptulose
is absent.

Due to the absence of documented involvement of D-Gluco-2-heptulose in any specific

signaling pathway, a corresponding diagram cannot be provided at this time. Further research

is required to elucidate its potential physiological roles.

Analytical Methods
Validated and published analytical methods specifically for the quantification and

characterization of D-Gluco-2-heptulose are not available in the current body of scientific

literature. However, general analytical techniques for monosaccharides can be adapted for its

analysis.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a common method for the separation and quantification of carbohydrates. A

hydrophilic interaction liquid chromatography (HILIC) column coupled with an evaporative light

scattering detector (ELSD) or a refractive index (RI) detector would be a suitable starting point

for developing an analytical method for D-Gluco-2-heptulose.

Conceptual HPLC Method Parameters:

Column: HILIC column (e.g., Amide, Amino, or bare silica)

Mobile Phase: Acetonitrile and water gradient

Detector: ELSD or RI

Standard: A purified and characterized standard of D-Gluco-2-heptulose would be required

for method development and validation.

Enzymatic Assays
Commercially available enzymatic assay kits are typically specific for more common sugars like

D-glucose and D-fructose. The development of a specific enzymatic assay for D-Gluco-2-
heptulose would necessitate the discovery and isolation of an enzyme that specifically

recognizes and metabolizes this heptose. Currently, no such enzyme has been described in the

literature.

Conclusion and Future Directions
D-Gluco-2-heptulose (CAS 5349-37-1) remains a poorly characterized monosaccharide.

While its basic physicochemical properties can be predicted, detailed experimental data on its

synthesis, biological activity, and analytical determination are conspicuously absent from the

public domain. The potential for heptoses to modulate metabolic pathways, as suggested by

studies on related compounds, underscores the need for further investigation into the

physiological roles of D-Gluco-2-heptulose. Future research should focus on developing

robust synthetic protocols, exploring its biological effects in various in vitro and in vivo models,

and establishing validated analytical methods for its accurate quantification. Such studies will
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be crucial in unlocking the potential of this rare sugar for applications in research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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